Hybrid ZnO–graphene electrode with palladium nanoparticles on Ni foam and application to self-powered nonenzymatic glucose sensing
RSC Advances Pub Date: 2019-04-17 DOI: 10.1039/C8RA09599J
Abstract
A self-powered nonenzymatic glucose sensor electrode boasts the advantages of both a glucose sensor and fuel cell. Herein, an electrode composed of ZnO–graphene hybrid materials on nickel foam (NF) is prepared by electrodeposition of Pd NPs. The electrode is characterized systematically and the dependence of electrocatalytic oxidation of glucose on the concentrations of KOH and glucose, temperature, and potential limit in the anodic direction is investigated. The Pd/NF-ZnO–G electrode shows high catalytic activity, sensitivity, stability, and selectivity in glucose detection, as exemplified by an electrocatalytic glucose oxidation current of 222.2 mA cm−2 under alkaline conditions, high linearity in the glucose concentration range from 5 μM to 6 mM (R2 = 0.98), and high sensitivity of 129.44 μA mM−1−1 cm−2. The Pd/NF-ZnO–G electrode which exhibits superior electrocatalytic activity under alkaline conditions has large potential in nonenzymatic glucose sensing and direct glucose fuel cells and is suitable for miniaturized self-powered nonenzymatic glucose sensing.
Recommended Literature
- [1] The chemiluminescent reaction of singlet oxygen with 10,10′-dimethyl-9,9′-biacridylidene
- [2] Copper deficient Zn–Cu–In–Se quantum dot sensitized solar cells for high efficiency†
- [3] Thermodynamic perturbation theory for self assembling mixtures of multi-patch colloids and colloids with spherically symmetric attractions
- [4] Covalent triazine-based frameworks with cobalt-loading for visible light-driven photocatalytic water oxidation†
- [5] Chirality of and gear motion in isopropyl methyl sulfide: A Fourier transform microwave study†
- [6] Front cover
- [7] Size dependent electrochemical detection of trace heavy metal ions based on nano-patterned carbon sphere electrodes†
- [8] Improvement of identification in the gas-liquid chromatographic analysis of agricultural samples for residues of some chlorinated pesticides. Part I. Improvement of resolution on single columns and application of the multi-column “spectrochromatogram”
- [9] Protamine-coated silica gel as packing material for high-performance liquid chromatography of carbohydrates
- [10] Graphene aerogel modified TiO2 photocatalysts with high performances by controllable agglomeration behaviour of TiO2 nanoparticles
